molecular formula C12H13FN2O2 B11042461 N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide

N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide

Cat. No.: B11042461
M. Wt: 236.24 g/mol
InChI Key: WKSGWCBSBDAECY-UHFFFAOYSA-N
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Description

N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide is a chemical compound that has garnered attention in scientific research due to its potential biological activity and various applications. This compound belongs to the category of amide derivatives and is known for its unique structural properties.

Preparation Methods

The synthesis of N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide involves several steps. One common synthetic route includes the reaction of 4-fluoroaniline with acryloyl chloride in the presence of a base to form the intermediate product. This intermediate is then reacted with methylamine to yield the final compound . Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity.

Chemical Reactions Analysis

N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.

    Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the fluorine atom, using reagents like sodium methoxide.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide has a wide range of scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activity, including its effects on cellular processes.

    Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

    Industry: The compound is used in the production of various chemical products and materials.

Mechanism of Action

The mechanism of action of N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide involves its interaction with specific molecular targets and pathways. The compound is known to bind to certain enzymes and receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved are still under investigation.

Comparison with Similar Compounds

N-{[(4-Fluorophenyl)carbamoyl]methyl}-N-methylprop-2-enamide can be compared with other similar compounds such as:

    N-(4-Fluorophenyl)-2-hydroxy-N-isopropylacetamide: Known for its use in herbicides.

    N-[(4-Fluorophenyl)carbamoyl]-4-methylbenzenesulfonamide: Used in various chemical applications.

The uniqueness of this compound lies in its specific structural features and the range of reactions it can undergo, making it a valuable compound in scientific research and industrial applications.

Properties

Molecular Formula

C12H13FN2O2

Molecular Weight

236.24 g/mol

IUPAC Name

N-[2-(4-fluoroanilino)-2-oxoethyl]-N-methylprop-2-enamide

InChI

InChI=1S/C12H13FN2O2/c1-3-12(17)15(2)8-11(16)14-10-6-4-9(13)5-7-10/h3-7H,1,8H2,2H3,(H,14,16)

InChI Key

WKSGWCBSBDAECY-UHFFFAOYSA-N

Canonical SMILES

CN(CC(=O)NC1=CC=C(C=C1)F)C(=O)C=C

Origin of Product

United States

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